Cas no 19389-46-9 (3-amino-1-phenylbutan-2-one)
3-amino-1-phenylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 3-amino-1-phenyl-
- 3-amino-1-phenylbutan-2-one
- EN300-149052
- 19389-46-9
- AKOS016000042
-
- Inchi: 1S/C10H13NO/c1-8(11)10(12)7-9-5-3-2-4-6-9/h2-6,8H,7,11H2,1H3
- InChI Key: KGRCBWKTZCOZFX-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)C(C)N
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.1Ų
3-amino-1-phenylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-149052-0.05g |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 0.05g |
$756.0 | 2023-06-08 | ||
| Enamine | EN300-149052-0.1g |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 0.1g |
$792.0 | 2023-06-08 | ||
| Enamine | EN300-149052-0.25g |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 0.25g |
$828.0 | 2023-06-08 | ||
| Enamine | EN300-149052-0.5g |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 0.5g |
$864.0 | 2023-06-08 | ||
| Enamine | EN300-149052-1.0g |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 1g |
$900.0 | 2023-06-08 | ||
| Enamine | EN300-149052-2.5g |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 2.5g |
$1763.0 | 2023-06-08 | ||
| Enamine | EN300-149052-5.0g |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 5g |
$2608.0 | 2023-06-08 | ||
| Enamine | EN300-149052-10.0g |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 10g |
$3868.0 | 2023-06-08 | ||
| Enamine | EN300-149052-50mg |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 50mg |
$756.0 | 2023-09-28 | ||
| Enamine | EN300-149052-100mg |
3-amino-1-phenylbutan-2-one |
19389-46-9 | 100mg |
$792.0 | 2023-09-28 |
3-amino-1-phenylbutan-2-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-amino-1-phenylbutan-2-one
Chemical Profile of 3-amino-1-phenylbutan-2-one (CAS No. 19389-46-9)
3-amino-1-phenylbutan-2-one, identified by the Chemical Abstracts Service registry number CAS No. 19389-46-9, is a significant organic compound with a molecular formula of C10H13N. This molecule, featuring an amine and a phenyl group in its structure, has garnered attention in the field of medicinal chemistry due to its versatile reactivity and potential applications in drug development. The compound’s structural features make it a valuable intermediate in synthesizing various pharmacologically active agents.
The synthesis of 3-amino-1-phenylbutan-2-one typically involves the condensation reaction between benzophenone and isobutyraldehyde, followed by catalytic hydrogenation to introduce the amine functionality. This synthetic route highlights the compound’s utility as a building block in organic synthesis. The presence of both an aromatic ring and an amine group imparts unique chemical properties, enabling its participation in diverse reactions such as nucleophilic substitution, reduction, and coupling reactions.
In recent years, 3-amino-1-phenylbutan-2-one has been explored for its role in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting potential applications in areas such as central nervous system (CNS) disorders, pain management, and antimicrobial treatments. Researchers have been particularly interested in its derivatives, which may exhibit enhanced pharmacological profiles.
One notable area of research involves the exploration of 3-amino-1-phenylbutan-2-one as a precursor for ligands targeting neurotransmitter receptors. Studies have indicated that derivatives of this compound may interact with serotonin and dopamine receptors, making them candidates for treating conditions like depression and neurodegenerative diseases. The phenyl group’s ability to modulate receptor binding affinities has been a focal point in medicinal chemistry efforts.
The pharmacokinetic properties of 3-amino-1-phenylbutan-2-one and its derivatives are also subjects of interest. Investigations into metabolic pathways have revealed that this compound undergoes biotransformation primarily through oxidative processes, leading to the formation of glucuronide conjugates. Understanding these metabolic routes is crucial for optimizing drug formulations and minimizing potential side effects.
Furthermore, computational studies have been employed to predict the binding interactions between 3-amino-1-phenylbutan-2-one and biological targets. Molecular docking simulations have identified key residues on proteins that could be targeted by this compound or its analogs. These insights have guided the design of more potent and selective drug candidates.
The versatility of 3-amino-1-phenylbutan-2-one extends beyond CNS applications. It has been investigated as a precursor for antimicrobial agents due to its ability to disrupt bacterial cell membranes. Preliminary studies suggest that certain derivatives exhibit promising activity against Gram-positive bacteria, offering a potential alternative to conventional antibiotics.
The synthesis and functionalization of 3-amino-1-phenylbutan-2-one continue to be refined through advanced synthetic methodologies. Techniques such as flow chemistry and enzymatic catalysis have enabled more efficient production processes while maintaining high purity standards. These advancements are critical for scaling up production for both research and commercial purposes.
In conclusion, 3-amino-1-phenylbutan-2-one (CAS No. 19389-46-9) represents a valuable scaffold in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, coupled with ongoing research into its pharmacological potential, position it as a compound of considerable interest for future drug development efforts.
19389-46-9 (3-amino-1-phenylbutan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)